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Compound of Interest

Compound Name:

trans-4-

Isopropylcyclohexanecarboxylic

acid

Cat. No.: B134217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of trans-4-
Isopropylcyclohexanecarboxylic acid, a key intermediate in pharmaceutical synthesis. The

focus of this document is to detail its chemical and physical properties, methods for its

characterization and synthesis, and its significant role in the development of therapeutic

agents.

Core Compound Data
trans-4-Isopropylcyclohexanecarboxylic acid is a saturated monocarboxylic acid. Its

structure consists of a cyclohexane ring substituted at positions 1 and 4 with a carboxylic acid

group and an isopropyl group, respectively, in a trans configuration.

Physicochemical Properties
The fundamental properties of trans-4-Isopropylcyclohexanecarboxylic acid are

summarized in the table below, providing a quantitative snapshot of the compound's

characteristics.
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Property Value

Molecular Weight 170.25 g/mol [1][2][3][4]

Molecular Formula C₁₀H₁₈O₂[1][5][6]

CAS Number 7077-05-6[1][5][6]

Appearance White to off-white crystalline solid[5][6][7]

Melting Point 95 °C[2][3][5]

Boiling Point 263.8 °C (at 760 mmHg)[2][5][6]

Density 0.996 g/cm³[1][3][5]

pKa 4.91 (Predicted)[2][3]

Solubility Slightly soluble in DMSO and Methanol[2][3]

Role in Pharmaceutical Synthesis
trans-4-Isopropylcyclohexanecarboxylic acid is a crucial building block in the synthesis of

Nateglinide.[3][4][5][8][9] Nateglinide is an oral anti-diabetic agent used for the treatment of

type 2 diabetes mellitus.[10] It works by stimulating the release of insulin from the pancreas.

The synthesis involves the coupling of trans-4-Isopropylcyclohexanecarboxylic acid with

the amino acid D-phenylalanine.[10]

The following diagram illustrates the logical workflow from the starting material to the final

active pharmaceutical ingredient (API), Nateglinide.
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Synthesis of Nateglinide

trans-4-Isopropylcyclohexane-
carboxylic Acid

trans-4-Isopropylcyclohexane
carbonyl chloride

 Chlorinating Agent
(e.g., SOCl₂, Oxalyl Chloride)

Nateglinide

 Acylation 

D-phenylalanine
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Workflow for the synthesis of Nateglinide.

Experimental Protocols
Detailed methodologies for the synthesis of the title compound and the determination of its

molecular weight are provided below. These protocols are based on established chemical

principles and published synthesis routes.

Synthesis of trans-4-Isopropylcyclohexanecarboxylic
Acid
The synthesis of the trans isomer is typically achieved through the catalytic hydrogenation of p-

cumic acid (4-isopropylbenzoic acid), followed by the isomerization of the resulting cis/trans

mixture to favor the thermodynamically more stable trans product.[2][5]

Workflow Diagram for Synthesis
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Synthesis workflow for the target compound.

Detailed Protocol:

Hydrogenation:

Dissolve p-cumic acid (e.g., 75 g) in an aqueous solution of sodium hydroxide (10% w/v).

[5]
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Add a catalyst, such as 5% Ruthenium on charcoal (50% wet), to the solution.[5]

Alternatively, Platinum(IV) oxide can be used in an acetic acid solvent.[2]

Transfer the mixture to a high-pressure autoclave.

Pressurize the vessel with hydrogen gas (20-30 atm) and heat to 120-130 °C.[5]

Maintain stirring until hydrogen consumption ceases, indicating the reaction is complete.

Cool the reactor to room temperature and filter off the catalyst.

Acidify the alkaline filtrate to a pH of 2 with hydrochloric acid.

Extract the product with an organic solvent like ethyl acetate.

Dry the combined organic extracts over anhydrous sodium sulfate and concentrate under

reduced pressure to yield a mixture of cis- and trans-4-isopropylcyclohexanecarboxylic
acid.[5]

Isomerization and Purification:

Heat the resulting cis/trans mixture under a nitrogen atmosphere at reflux for

approximately 24 hours to promote epimerization to the more stable trans isomer.[5]

Cool the mixture to ambient temperature.

Add n-hexane and cool to between -10 °C and 0 °C to induce crystallization of the trans

product.[5]

Filter the crystals and dry them under vacuum to obtain pure trans-4-
Isopropylcyclohexanecarboxylic acid.[5]

Molecular Weight Determination by Mass Spectrometry
Mass spectrometry is a definitive analytical technique for determining the molecular weight of a

compound.[11][12] For a small molecule like trans-4-Isopropylcyclohexanecarboxylic acid,

techniques such as Electrospray Ionization (ESI) or Gas Chromatography-Mass Spectrometry

(GC-MS) are suitable.
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General Protocol (using ESI-MS):

Sample Preparation:

Prepare a dilute solution of the purified compound (e.g., 1 mg/mL) in a suitable solvent

such as methanol or acetonitrile.

The sample may be infused directly into the mass spectrometer or introduced via a liquid

chromatography (LC) system.

Instrument Calibration:

Calibrate the mass spectrometer using a standard calibration mixture with known masses

that bracket the expected mass of the analyte (170.25 Da).[13] This ensures high mass

accuracy.

Data Acquisition:

Introduce the sample into the ESI source. The high voltage applied will generate charged

droplets, from which solvent evaporates to produce gas-phase ions of the analyte.

Acquire the mass spectrum. In negative ion mode, the deprotonated molecule [M-H]⁻

would be expected at m/z 169.25. In positive ion mode, adducts such as the protonated

molecule [M+H]⁺ at m/z 171.25 or the sodium adduct [M+Na]⁺ at m/z 193.25 may be

observed.

Data Analysis:

Identify the molecular ion peak. This is typically the peak with the highest mass-to-charge

ratio in the spectrum, excluding isotopic peaks.[8]

The molecular weight of the neutral compound is calculated from the m/z of the observed

ion. For example, for an [M-H]⁻ ion, the molecular weight is the observed m/z plus the

mass of a proton.

High-resolution mass spectrometry can provide a highly accurate mass measurement,

which can be used to confirm the elemental composition (C₁₀H₁₈O₂) of the molecule.[8]
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Compound Characterization
Beyond molecular weight, full characterization of trans-4-Isopropylcyclohexanecarboxylic
acid requires spectroscopic analysis. Techniques such as Nuclear Magnetic Resonance (NMR)

and Infrared (IR) spectroscopy are used to confirm the structure of the molecule.[7][14]

¹H NMR Spectroscopy: Provides information on the number and types of hydrogen atoms in

the molecule, confirming the presence of the isopropyl group, the cyclohexane ring protons,

and the acidic proton of the carboxylic acid.

¹³C NMR Spectroscopy: Reveals the number and types of carbon environments, including

the carbonyl carbon of the carboxylic acid, the carbons of the cyclohexane ring, and the

carbons of the isopropyl group.[14]

Infrared (IR) Spectroscopy: Confirms the presence of functional groups, notably a broad O-H

stretch characteristic of a carboxylic acid and a sharp C=O stretch from the carbonyl group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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